Cas no 55285-30-8 (2-(3,5-Dimethylphenyl)aminonicotinic Acid)

• Product Name: 2-(3,5-Dimethylphenyl)aminonicotinic Acid
• CAS No: 55285-30-8
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD03119358
• CID: 352326
• PubChem ID: 1174128
• Update Time: 2025-06-14

2-(3,5-Dimethylphenyl)aminonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[(3,5-dimethylphenyl)amino]-
• 2-(3,5-dimethylanilino)pyridine-3-carboxylic acid
• Oprea1_506097
• DTXSID00360797
• 2-[(3,5-dimethylphenyl)amino]pyridine-3-carboxylic Acid
• AKOS008978634
• LS-10089
• 2-[(3,5-Dimethylphenyl)amino]nicotinic acid
• MFCD03119358
• 55285-30-8
• 2-(3,5-Dimethylphenyl)aminonicotinic Acid

• MDL： MFCD03119358
• Inchi： 1S/C14H14N2O2/c1-9-6-10(2)8-11(7-9)16-13-12(14(17)18)4-3-5-15-13/h3-8H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： IANCFWQKRODISX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(3,5-Dimethylphenyl)aminonicotinic Acid

Recent Advances in the Study of 2-(3,5-Dimethylphenyl)aminonicotinic Acid (CAS: 55285-30-8)

2-(3,5-Dimethylphenyl)aminonicotinic Acid (CAS: 55285-30-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of 2-(3,5-Dimethylphenyl)aminonicotinic Acid and its derivatives. The researchers synthesized a series of analogs and evaluated their inhibitory effects on specific inflammatory pathways. The results demonstrated that the compound exhibits potent activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. This finding suggests its potential as a lead compound for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In another study, researchers investigated the anticancer properties of 2-(3,5-Dimethylphenyl)aminonicotinic Acid. The compound was found to induce apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/AKT/mTOR cascade. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters, highlighting the compound's potential as a scaffold for designing targeted cancer therapies. The study also noted that further optimization of the compound's pharmacokinetic properties could enhance its therapeutic efficacy.

The synthesis and characterization of 2-(3,5-Dimethylphenyl)aminonicotinic Acid have also been the subject of recent research. A team of chemists developed a novel, high-yield synthetic route for the compound, as detailed in a recent publication in Organic Process Research & Development. This improved synthesis method not only increases the efficiency of production but also reduces the environmental impact, aligning with the principles of green chemistry. The researchers emphasized the scalability of this method, which could facilitate the compound's use in large-scale pharmaceutical manufacturing.

Looking ahead, the potential applications of 2-(3,5-Dimethylphenyl)aminonicotinic Acid extend beyond its current uses. Preliminary studies suggest that it may have utility in the development of treatments for neurodegenerative diseases, owing to its ability to cross the blood-brain barrier and modulate neuronal signaling pathways. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential in this context. The compound's versatility and promising biological activities make it a compelling subject for ongoing and future research in the chemical biology and pharmaceutical fields.